7-Chloro-3-phenyl-1,2,4-benzotriazine

• CAS No.: 81817-16-5
• Molecular Formula: C13H8ClN3
• Molecular Weight: 241.67 g/mol
• IUPAC Name: 7-chloro-3-phenyl-1,2,4-benzotriazine
• InChI: InChI=1S/C13H8ClN3/c14-10-6-7-11-12(8-10)16-17-13(15-11)9-4-2-1-3-5-9/h1-8H
• InChI Key: VPOWMKCTKANPBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)N=N2

Description

7-Chloro-3-phenyl-1,2,4-benzotriazine is a heterocyclic compound featuring a benzotriazine core substituted with a chlorine atom at position 7 and a phenyl group at position 2. Benzotriazine derivatives are known for their diverse biological activities, including antifungal, antiprotozoal, and antitumor properties .

Comparison with Similar Compounds

Triazoxide (7-Chloro-3-imidazol-1-yl-1,2,4-benzotriazine 1-oxide)

• Structure : Differs by an imidazole substituent at position 3 and an N-oxide group at position 1 .
• Application: Used as a contact fungicide for seed treatment in cereals. Its mode of action is non-systemic, targeting fungal pathogens via direct contact .
• Key Contrast : The imidazole group in triazoxide may enhance interactions with fungal enzymes, while the phenyl group in 7-chloro-3-phenyl-1,2,4-benzotriazine could alter bioavailability.

Tirapazamine (3-Amino-1,2,4-benzotriazine 1,4-dioxide)

• Structure: Features amino and dual N-oxide groups, lacking chlorine and phenyl substituents .
• Application : A hypoxia-selective antitumor agent activated via one-electron reduction to generate DNA-cleaving radicals .

7-Chloro-3-amino-1,2,4-benzotriazine 1-oxide

• Structure: Substituted with an amino group at position 3 and a single N-oxide .
• Application : Demonstrates antiprotozoal activity against avian malaria .
• Key Contrast: The amino group may facilitate hydrogen bonding with biological targets, whereas the phenyl group in 7-chloro-3-phenyl-1,2,4-benzotriazine could enhance hydrophobic interactions.

Key Findings :

• Electron-Withdrawing Groups : Chlorine at position 7 enhances redox activity in hypoxic environments, as seen in tirapazamine analogs .
• Substituent Position : Fluorine at position 7 (e.g., 7-fluoro derivatives) increases DNA alkylation efficiency compared to chlorine in mustard-based antitumor agents .
• N-Oxide Groups : Dual N-oxide moieties (e.g., tirapazamine) are critical for hypoxia-selective cytotoxicity, while single N-oxide derivatives (e.g., triazoxide) lack this property .

Physicochemical Properties

Compound	Solubility	LogP (Predicted)	Stability
7-Chloro-3-phenyl-1,2,4-benzotriazine	Low (lipophilic)	~3.5	Stable under inert conditions
Triazoxide	Moderate (polar N-oxide)	~2.8	Sensitive to hydrolysis
Tirapazamine	High (polar N-oxides)	~0.9	Degrades under reducing conditions

Key Contrasts :

• Triazoxide’s N-oxide group improves water solubility but reduces stability in aqueous environments .